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Compound of Interest

Compound Name: Dihydrogen sulfide-d1

Cat. No.: B15485438 Get Quote

This document provides essential safety and logistical information for the proper disposal of

dihydrogen sulfide-d1 (D₂S), a deuterium-labeled stable isotope of hydrogen sulfide. The

procedures outlined are intended for researchers, scientists, and drug development

professionals to ensure safe handling and compliance with regulatory standards.

Immediate Safety and Handling Precautions
Dihydrogen sulfide-d1, like its non-isotopic counterpart, is a highly toxic, flammable, and

corrosive gas.[1][2][3] It is fatal if inhaled and poses a significant risk to aquatic life.[1]

Adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE): Always use appropriate PPE when handling

dihydrogen sulfide-d1. This includes, but is not limited to, a full-face respirator with

cartridges suitable for hydrogen sulfide, chemical-resistant gloves, safety goggles, and

flame-retardant laboratory coats.[4][5] For exposures at or above 100 ppm, a self-contained

breathing apparatus (SCBA) is required.[5]

Ventilation: All work with dihydrogen sulfide-d1 must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.

Ignition Sources: Dihydrogen sulfide-d1 is extremely flammable.[2] All potential ignition

sources, such as open flames, sparks, and hot surfaces, must be eliminated from the work

area.[2]
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Storage: Store cylinders and containers of dihydrogen sulfide-d1 in a cool, dry, well-

ventilated, and secure area, away from incompatible materials and direct sunlight.[1][6]

Containers should be kept tightly closed when not in use.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for dihydrogen sulfide-d1, based on

information for hydrogen sulfide.

Property Value References

Chemical Formula D₂S (or H₂S) [3]

Molar Mass ~36.09 g/mol (D₂S)

OSHA PEL-Ceiling 20 ppm [3]

OSHA PEL-Peak 50 ppm [3]

NIOSH REL-Ceiling 10 ppm [3]

NIOSH IDLH 100 ppm [3]

Odor Threshold 0.00047 ppm [3]

Lower Explosive Limit 4.3%

Upper Explosive Limit 46%

RCRA Waste Number U135 [7]

Step-by-Step Disposal Protocol
The disposal of dihydrogen sulfide-d1 is governed by its hazardous chemical properties. As a

stable isotope-labeled compound, its disposal procedure aligns with that for standard

hazardous chemical waste, not radioactive waste.[8]

Experimental Protocol: Neutralization of Small Residual
Quantities (Aqueous Solutions)
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For small amounts of dihydrogen sulfide-d1 dissolved in an aqueous solution, neutralization

can be a viable preliminary step before collection for disposal. This procedure should only be

performed by trained personnel in a controlled laboratory setting.

Materials:

Aqueous solution containing residual dihydrogen sulfide-d1

Sodium hypochlorite (bleach) or sodium bicarbonate

Large beaker or flask

Stir plate and stir bar

pH meter or pH strips

Appropriate PPE (fume hood, gloves, goggles, lab coat)

Methodology:

Preparation: Conduct the entire procedure within a certified chemical fume hood.

Dilution: Place the aqueous dihydrogen sulfide-d1 solution in a large beaker. If the solution

is concentrated, slowly dilute it with a large volume of cold water.

Neutralization: While stirring the solution, slowly add an oxidizing agent such as sodium

hypochlorite or a weak base like sodium bicarbonate.[9] This will convert the sulfide to less

hazardous sulfate.

Monitoring: Monitor the reaction closely. Be aware that the reaction may generate heat and

vapors.

pH Check: After the reaction has subsided, check the pH of the solution to ensure it is within

a neutral range (typically between 6.0 and 8.0).

Collection: The neutralized solution must still be collected as hazardous waste. Do not pour it

down the drain.[1][10] Transfer the solution to a properly labeled hazardous waste container.
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General Disposal Procedure for Dihydrogen Sulfide-d1
The preferred and most common method for the disposal of dihydrogen sulfide-d1, especially

in larger quantities or as a compressed gas, is through your institution's Environmental Health

& Safety (EH&S) office for subsequent incineration.

Waste Identification and Labeling:

Clearly label the waste container with "Hazardous Waste," "Dihydrogen Sulfide-d1," and

list all components and concentrations.

Ensure the container is in good condition and compatible with the chemical.

Segregation and Storage:

Store the dihydrogen sulfide-d1 waste separately from other incompatible waste

streams.

Keep the waste in a designated, well-ventilated, and secure hazardous waste

accumulation area while awaiting pickup.

Arrange for Disposal:

Contact your institution's EH&S department to schedule a pickup for the hazardous waste.

Provide them with accurate information about the waste stream.

Professional Disposal:

The ultimate disposal method for dihydrogen sulfide-d1 is typically high-temperature

incineration in a facility equipped with an afterburner and a scrubber to neutralize the

resulting acidic gases.[1]

This process must be carried out by a licensed hazardous waste disposal company in

compliance with all federal, state, and local regulations.[1]
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Logical Workflow for Dihydrogen Sulfide-d1
Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of dihydrogen sulfide-d1.
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Caption: Disposal workflow for dihydrogen sulfide-d1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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